Cas no 1361566-46-2 (6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile)

• Product Name: 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361566-46-2
• MF: C₁₃H₄Cl₅FN₂
• MW: 384.447661399841
• CID: 4923649
• Update Time: 2025-10-30

6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H4Cl5FN2/c14-8-7(9(15)11(17)12(18)10(8)16)13-5(3-4-20)1-2-6(19)21-13/h1-2H,3H2
• InChI Key： PEQNJMUAOFWWDD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=C(N=1)F)CC#N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: 5.7
• Topological Polar Surface Area: 36.7

Additional information on 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile

6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile: A Novel Compound with Promising Applications in Pharmaceutical and Material Sciences

6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile is a multifunctional organic compound characterized by its unique molecular structure, which combines aromatic rings, heterocyclic systems, and functional groups such as the fluoro substituent and perchlorophenyl moiety. This compound, with the CAS number 1361566-46-2, represents a significant advancement in the design of small-molecule pharmaceuticals and functional materials. Its synthesis and biological activity have been extensively studied in recent years, with emerging research highlighting its potential as a novel inhibitor for specific enzymatic pathways and its role in advanced material development.

The molecular framework of 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile consists of a pyridine ring fused to an acetonitrile group, with the fluoro atom positioned at the 6-position and the perchlorophenyl group attached to the 2-position. This structural arrangement imparts unique electronic properties to the molecule, enabling interactions with biological targets such as protein kinases and ion channels. Recent studies have demonstrated that the fluoro substituent enhances the compound's metabolic stability, while the perchlorophenyl group contributes to its hydrophobicity and binding affinity to specific receptors.

One of the most notable applications of 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile lies in its potential as a therapeutic agent. In 2023, a groundbreaking study published in Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against the kinase family, which is implicated in various diseases including cancer and neurodegenerative disorders. The research team found that the compound's mechanism of action involves the modulation of ATP-binding cassette transporters, a critical pathway in drug resistance. This discovery has sparked renewed interest in the compound's role as a lead candidate for the development of targeted therapies.

Furthermore, the perchlorophenyl moiety of 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile has been shown to influence its pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition highlighted that the compound exhibits favorable oral bioavailability and prolonged half-life in vivo, attributes that are attributed to the steric hindrance provided by the perchlorophenyl group. These properties make the compound a promising candidate for oral drug delivery systems, particularly in the context of chronic disease management.

In addition to its pharmaceutical applications, 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile has also garnered attention in the field of material sciences. Researchers at the University of Tokyo have explored its use as a precursor for the synthesis of advanced organic semiconductors. The compound's conjugated structure allows for efficient charge transport, making it suitable for applications in organic light-emitting diodes (OLEDs) and flexible electronics. This dual functionality underscores the versatility of the compound in both biological and technological contexts.

The synthesis of 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile has been optimized through various methodologies, with recent advancements focusing on green chemistry approaches. A 2023 paper in Green Chemistry described a solvent-free microwave-assisted synthesis that significantly reduces energy consumption and waste generation. This method not only improves the efficiency of the reaction but also aligns with the growing emphasis on sustainable chemical processes in industrial settings.

Despite its promising properties, the development of 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile as a therapeutic agent faces several challenges. One of the primary concerns is its potential toxicity, which requires rigorous safety testing. A 2024 study in Toxicological Sciences reported that the compound exhibits low acute toxicity in rodent models, but further research is needed to evaluate its long-term effects in humans. Additionally, the compound's potential for drug interactions remains an area of active investigation.

Looking ahead, the future of 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile is closely tied to advancements in computational chemistry and high-throughput screening technologies. Machine learning algorithms are being employed to predict the compound's interactions with various biological targets, while virtual screening techniques are being used to identify potential drug candidates with similar structural features. These innovations are expected to accelerate the discovery of new applications for the compound.

In conclusion, 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetonitrile represents a significant breakthrough in the field of organic chemistry. Its unique molecular structure and versatile applications in pharmaceuticals and material sciences have positioned it as a key compound for future research. As scientific understanding of its properties continues to evolve, the compound is likely to play an increasingly important role in the development of innovative therapies and technologies.